1-(1H-Pyrrol-2-YL)propan-2-one
Overview
Description
“1-(1H-Pyrrol-2-YL)propan-2-one”, also known as Ethanone, 1-(1H-pyrrol-2-yl)-, is a chemical compound with the molecular formula C6H7NO. It is also known by other names such as 2-Acetylpyrrole, Methyl pyrrol-2-yl ketone, and 1-(1H-Pyrrol-2-yl)ethan-1-one .
Synthesis Analysis
The synthesis of compounds similar to “1-(1H-Pyrrol-2-YL)propan-2-one” has been reported in the literature. For instance, one method involved a carbonylation reaction with 1/3 equivalent of triphosgene in the presence of two equivalents of trimethylamine, followed by the addition of 4-methoxyaniline to the in situ generated aryl isocyanate .Molecular Structure Analysis
The molecular structure of “1-(1H-Pyrrol-2-YL)propan-2-one” can be represented as a 2D Mol file or as a computed 3D SD file . The 3D structure can be viewed using Java or Javascript .Scientific Research Applications
Chemical Structure and Properties
“1-(1H-Pyrrol-2-YL)propan-2-one”, also known as Ethanone, has the molecular formula C6H7NO and a molecular weight of 109.1259 . It is also known by other names such as Methyl pyrrol-2-yl ketone, 2-Acetylpyrrole, Pyrrole-α-methyl ketone, and 1-(1H-pyrrole-2-yl)-ethanone .
Phase Change Data
The compound has a boiling point of 493.2 K and a fusion point of 363 K . The enthalpy of sublimation is 81.2 ± 1.0 kJ/mol at 285 K .
Synthesis of Porphyrins
The [di(1H-pyrrol-2-yl)methyl]heteroarenes, which can be derived from “1-(1H-Pyrrol-2-YL)propan-2-one”, have been quite often used as a precursor for the synthesis of porphyrins . Porphyrins are a group of heterocyclic macrocycle organic compounds, composed of four modified pyrrole subunits interconnected at their α carbon atoms via methine bridges.
Crystal Structure Analysis
The compound has been used in crystal structure and Hirshfeld surface analysis . This
Safety and Hazards
The safety data sheet for a similar compound, Ethanone, 1-(1H-pyrrol-2-yl)-, indicates that it is considered hazardous. It may cause skin irritation, serious eye irritation, and may be harmful if swallowed or inhaled . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
Future Directions
The future directions for research on “1-(1H-Pyrrol-2-YL)propan-2-one” and similar compounds could involve further exploration of their synthesis, chemical reactions, and potential biological activities. Given the broad range of biological activities exhibited by structurally similar compounds, “1-(1H-Pyrrol-2-YL)propan-2-one” may have potential applications in the development of new drugs .
properties
IUPAC Name |
1-(1H-pyrrol-2-yl)propan-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO/c1-6(9)5-7-3-2-4-8-7/h2-4,8H,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VKUSUJJRRNEAHN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CC1=CC=CN1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40626349 |
Source
|
| Record name | 1-(1H-Pyrrol-2-yl)propan-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40626349 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
123.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1H-Pyrrol-2-YL)propan-2-one | |
CAS RN |
125281-94-9 |
Source
|
| Record name | 1-(1H-Pyrrol-2-yl)propan-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40626349 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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